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Compound of Interest

Compound Name: Trifluoroacetyl chloride

Cat. No.: B1202037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Trifluoroacetyl chloride (TFAC), a

highly reactive acyl chloride with significant applications in organic synthesis, analytical

chemistry, and the pharmaceutical industry. This document consolidates critical data on its

physicochemical properties, reactivity, biological interactions, and detailed experimental

protocols for its use.

Physicochemical and Safety Data
Trifluoroacetyl chloride is a colorless gas at standard temperature and pressure, typically

shipped as a liquefied gas under its own vapor pressure.[1][2][3][4] Its high reactivity stems

from the strong electron-withdrawing nature of the trifluoromethyl group, which makes the

carbonyl carbon highly electrophilic.

Table 1: Physicochemical Properties of Trifluoroacetyl Chloride
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Property Value Reference(s)

CAS Number 354-32-5 [1]

Molecular Formula C₂ClF₃O [1]

Molecular Weight 132.47 g/mol [4]

Appearance Colorless gas [3][4]

Odor Pungent [3]

Boiling Point -27 °C [1]

Melting Point -146 °C [1]

Density
1.384 g/mL (as a liquid at

20°C)
[1]

Vapor Pressure 3273 mm Hg at 25 °C [3]

Solubility Reacts violently with water [1][3]

Table 2: Safety and Handling Information
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Hazard Statement Precautionary Measures

Toxicity

Highly toxic by inhalation, ingestion, and skin

absorption.[1][2] Vapors are extremely irritating

and corrosive to the eyes, skin, and mucous

membranes.[1][2][3] A concentration of 35.3

ppm is reported to be lethal to rats within six

hours.[1]

Flammability

Non-flammable gas.[2] However, containers

may rupture violently if exposed to heat or fire,

releasing toxic fumes such as hydrogen chloride

and hydrogen fluoride.[2]

Reactivity

Reacts violently with water, alcohols, amines,

alkalis, and strong oxidizing agents.[1][3] May

react explosively with ethers in the presence of

metal salts.[1]

Handling

Use only in a well-ventilated area, preferably in

a chemical fume hood.[2][3] Wear appropriate

personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a

respirator.[2] Keep the container tightly closed in

a dry place.[3]

First Aid

In case of contact, immediately flush skin or

eyes with copious amounts of water for at least

15 minutes and seek medical attention.[2] If

inhaled, move to fresh air and seek immediate

medical assistance.[2]

Reactivity and Applications
Trifluoroacetyl chloride is a versatile reagent primarily used for the introduction of the

trifluoroacetyl group into molecules. This modification can significantly alter the chemical and

physical properties of the parent compound, such as its volatility, stability, and biological

activity.
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Trifluoroacetylation Reactions
The primary application of Trifluoroacetyl chloride is in trifluoroacetylation, a reaction where

the trifluoroacetyl group (CF₃CO-) is attached to a nucleophile.

Alcohols and Phenols: React with Trifluoroacetyl chloride to form trifluoroacetate esters.

This reaction is often used to protect hydroxyl groups or to introduce a trifluoromethyl moiety.

Amines: Readily react to form stable trifluoroacetamides. This is a common method for

protecting amine groups during multi-step syntheses.

Thiols: React in a similar manner to alcohols to yield trifluorothioacetates.

The high reactivity of Trifluoroacetyl chloride allows these reactions to proceed under mild

conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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